1-[1-(5-ethyl-1,3,4-oxadiazol-2-yl)ethyl]-N-phenylpyrrolidin-3-amine

• IUPAC Name: 1-[1-(5-ethyl-1,3,4-oxadiazol-2-yl)ethyl]-N-phenylpyrrolidin-3-amine
• InChI: InChI=1S/C16H22N4O/c1-3-15-18-19-16(21-15)12(2)20-10-9-14(11-20)17-13-7-5-4-6-8-13/h4-8,12,14,17H,3,9-11H2,1-2H3
• InChI Key: UQENOGYBDKTRKV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(O1)C(C)N2CCC(C2)NC3=CC=CC=C3
• Molecular Formula: C16H22N4O
• Molecular Weight: 286.37 g/mol

Description

1-[1-(5-ethyl-1,3,4-oxadiazol-2-yl)ethyl]-N-phenylpyrrolidin-3-amine is a complex organic compound featuring a pyrrolidine ring substituted with a phenyl group and an oxadiazole moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[1-(5-ethyl-1,3,4-oxadiazol-2-yl)ethyl]-N-phenylpyrrolidin-3-amine typically involves multiple steps:

Formation of the Oxadiazole Ring: The oxadiazole ring can be synthesized through the cyclization of hydrazides with carboxylic acids or their derivatives under acidic or basic conditions.

Alkylation: The ethyl group is introduced via alkylation reactions, often using ethyl halides in the presence of a base such as sodium hydride or potassium carbonate.

Formation of the Pyrrolidine Ring: The pyrrolidine ring is typically formed through the cyclization of appropriate amine precursors.

Coupling Reactions: The final step involves coupling the oxadiazole and pyrrolidine intermediates, often using coupling agents like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) or DCC (dicyclohexylcarbodiimide) in the presence of a catalyst.

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale, utilizing continuous flow reactors to enhance efficiency and yield. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial for scaling up the synthesis.

Chemical Reactions Analysis

Types of Reactions

1-[1-(5-ethyl-1,3,4-oxadiazol-2-yl)ethyl]-N-phenylpyrrolidin-3-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or chromium trioxide, potentially leading to the formation of ketones or carboxylic acids.

Reduction: Reduction reactions using hydrogen gas in the presence of a palladium catalyst can reduce any double bonds or nitro groups present.

Substitution: Nucleophilic substitution reactions can occur at the phenyl ring or the oxadiazole moiety, using reagents like sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Hydrogen gas with palladium catalyst, sodium borohydride.

Substitution Reagents: Sodium methoxide, potassium tert-butoxide.

Major Products

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted phenyl or oxadiazole derivatives.

Scientific Research Applications

Medicinal Chemistry: The compound’s unique structure makes it a candidate for drug development, particularly in targeting specific receptors or enzymes.

Biological Studies: It can be used to study the interaction of oxadiazole-containing compounds with biological systems, potentially leading to the discovery of new therapeutic agents.

Industrial Applications: The compound may be used in the synthesis of advanced materials or as a precursor in the production of other complex molecules.

Mechanism of Action

The mechanism by which 1-[1-(5-ethyl-1,3,4-oxadiazol-2-yl)ethyl]-N-phenylpyrrolidin-3-amine exerts its effects involves interaction with specific molecular targets, such as enzymes or receptors. The oxadiazole moiety is known to interact with various biological targets, potentially inhibiting enzyme activity or modulating receptor function. The phenyl and pyrrolidine groups may enhance binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

• 1-(5-ethyl-1,2,4-oxadiazol-3-yl)methanamine hydrochloride
• N-[(3-ethyl-1,2,4-oxadiazol-5-yl)methyl]ethanamine

Uniqueness

1-[1-(5-ethyl-1,3,4-oxadiazol-2-yl)ethyl]-N-phenylpyrrolidin-3-amine is unique due to its combination of a pyrrolidine ring with an oxadiazole moiety, which is less common in similar compounds. This unique structure may confer distinct biological activities and chemical properties, making it a valuable compound for further research and development.